Cas no 425702-28-9 (4,5-Difluoro-2-methoxybenzonitrile)

• Product Name: 4,5-Difluoro-2-methoxybenzonitrile
• CAS No: 425702-28-9
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• MDL: MFCD06660346
• CID: 92856
• PubChem ID: 12040834
• Update Time: 2025-05-26

4,5-Difluoro-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-methoxybenzonitrile
• 2-Cyano-4,5-difluoroanisole
• 2-Methoxy-4,5-difluorobenzonitrile
• Benzonitrile, 4,5-difluoro-2-methoxy-
• 4,5-difluoro-2-methoxy-benzonitrile
• 4,5-difluoro-2-methoxybenzenecarbonitrile
• PubChem4767
• KSC235I9N
• HACKETIBYOIPCJ-UHFFFAOYSA-N
• FCH920240
• SBB063666
• PC1124
• BBL100691
• STL554485
• TF10122
• CM13050
• AS01665
• AM
• AM61531
• TRA0038470
• BR-
• SCHEMBL286978
• AC-4065
• FT-0651224
• AKOS005254663
• AS-18361
• DTXSID30476375
• 425702-28-9
• D5157
• MFCD06660346
• CS-W017730
• DTXCID30427185

• MDL： MFCD06660346
• Inchi： 1S/C8H5F2NO/c1-12-8-3-7(10)6(9)2-5(8)4-11/h2-3H,1H3
• InChI Key： HACKETIBYOIPCJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#N)=C(C=1)OC)F

Computed Properties

• Exact Mass: 169.03400
• Monoisotopic Mass: 169.03392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 33

Experimental Properties

• Color/Form: White cream crystal powder
• Density: 1.279
• Melting Point: 97.0 to 101.0 deg-C
• Boiling Point: 251.09°C at 760 mmHg
• Flash Point: 105.656°C
• Refractive Index: 1.485
• PSA: 33.02000
• LogP: 1.84508
• Solubility: Not determined

4,5-Difluoro-2-methoxybenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H311,H302,H332,H315,H319
• Warning Statement： P280H,P305
  P351
  P338,P309,P310
• Hazardous Material transportation number：UN3439
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4,5-Difluoro-2-methoxybenzonitrile

Recent Advances in the Study of 4,5-Difluoro-2-methoxybenzonitrile (CAS: 425702-28-9)

4,5-Difluoro-2-methoxybenzonitrile (CAS: 425702-28-9) is a fluorinated aromatic nitrile compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of oncology and neurology. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of 4,5-Difluoro-2-methoxybenzonitrile is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of fluorinated aromatic nitriles into kinase inhibitor scaffolds has been shown to enhance binding affinity and selectivity. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4,5-Difluoro-2-methoxybenzonitrile exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are commonly associated with non-small cell lung cancer (NSCLC). The study reported IC50 values in the nanomolar range, suggesting promising therapeutic potential.

In addition to its applications in oncology, 4,5-Difluoro-2-methoxybenzonitrile has also been explored in the context of neurodegenerative diseases. Research published in ACS Chemical Neuroscience revealed that fluorinated benzonitrile derivatives, including 4,5-Difluoro-2-methoxybenzonitrile, could modulate the activity of gamma-aminobutyric acid (GABA) receptors. This modulation is of particular interest for the treatment of conditions such as epilepsy and anxiety disorders. The study utilized in vitro electrophysiological assays to demonstrate the compound's ability to enhance GABAergic signaling, providing a potential avenue for the development of new neuroactive drugs.

The synthetic pathways for 4,5-Difluoro-2-methoxybenzonitrile have also been optimized in recent years. A study in Organic Process Research & Development detailed a scalable and cost-effective method for its production, employing palladium-catalyzed cyanation of 2,3-difluoro-6-methoxybromobenzene. This method achieved high yields (>85%) and excellent purity, making it suitable for industrial-scale applications. The availability of such efficient synthetic routes is expected to facilitate further research and development of this compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 4,5-Difluoro-2-methoxybenzonitrile-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous preclinical studies. Nevertheless, the compound's unique chemical properties and demonstrated biological activities make it a valuable candidate for continued investigation. Future research directions may include the exploration of its applications in other therapeutic areas, such as infectious diseases and inflammation, as well as the development of more potent and selective derivatives.

In conclusion, 4,5-Difluoro-2-methoxybenzonitrile (CAS: 425702-28-9) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have underscored its potential in oncology and neurology, while advances in synthetic methodologies have enhanced its accessibility for further exploration. As research in this area progresses, it is anticipated that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.